N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H19FN2O3/c1-13(23)22-10-2-3-14-11-16(6-9-18(14)22)21-19(24)12-25-17-7-4-15(20)5-8-17/h4-9,11H,2-3,10,12H2,1H3,(H,21,24)
• InChI Key: HXZJRMRZKJUVJR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-fluorophenoxy)acetamide, also known as FQPA, is a chemical compound that has been extensively studied for its potential use in scientific research.

Scientific Research Applications

Structural Aspects and Properties

Karmakar, A., Sarma, R., & Baruah, J. (2007) conducted a study on the structural aspects of two amide-containing isoquinoline derivatives, which revealed the formation of gels and crystalline solids upon treatment with different mineral acids. These compounds, including N-cyclohexyl-2-(quinolin-8-yloxy) acetamide, demonstrated significant fluorescence emission changes upon interaction with certain substances, highlighting their potential utility in material science and sensing applications. The structural characteristics and fluorescence behavior suggest their applicability in designing fluorescence-based sensors and materials with specific optical properties (Karmakar, A., Sarma, R., & Baruah, J., 2007).

Sensor Development for Metal Ions

Park, G., et al. (2015) synthesized a chemosensor based on a quinoline moiety for Zn2+ detection, demonstrating remarkable fluorescence enhancement in the presence of Zn2+ in aqueous solutions. This sensor's high sensitivity and selectivity, along with its ability to operate in living cells, positions it as a valuable tool for monitoring zinc concentrations in biological and environmental samples. The design principles and sensing mechanism can guide the development of similar sensors for other applications (Park, G., et al., 2015).

Interaction Mechanisms and Orientation

Kalita, D., & Baruah, J. (2010) explored different spatial orientations of amide derivatives on anion coordination. Their work on the crystal structure of salts derived from N-quinolin-8-yl-2-(quinolin-8-yloxy)acetamide underlined the importance of molecular geometry in determining the compound's interaction with anions. This insight is crucial for designing molecules with tailored binding properties for use in catalysis, sensor technology, and drug design, showcasing the versatility of quinoline-based compounds in scientific research (Kalita, D., & Baruah, J., 2010).